5-(Furan-2-yl)furan-2-carbonitrile

• Molecular Formula: C9H5NO2
• Molecular Weight: 159.14 g/mol
• IUPAC Name: 5-(furan-2-yl)furan-2-carbonitrile
• InChI: InChI=1S/C9H5NO2/c10-6-7-3-4-9(12-7)8-2-1-5-11-8/h1-5H
• InChI Key: GUSSTPCYJAOVGO-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC=C(O2)C#N

Description

5-(Furan-2-yl)furan-2-carbonitrile is a bifuran derivative featuring a nitrile group at the 2-position of one furan ring and a furan-2-yl substituent at the 5-position of the other. This compound belongs to a class of heterocyclic aromatic systems with applications in materials science and medicinal chemistry. Its synthesis typically involves oxidative coupling or cross-coupling reactions, as seen in analogous systems like 5'-(4-cyanophenyl)-2,2'-bifuran-5-carbonitrile . The nitrile group enhances its utility as a precursor for further functionalization, such as in polymer synthesis or coordination chemistry.

Preparation Methods

The synthesis of 5-(Furan-2-yl)furan-2-carbonitrile can be achieved through several methods. One common approach involves the reaction of 2-furancarboxaldehyde with malononitrile in the presence of a base, followed by cyclization to form the desired product . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

5-(Furan-2-yl)furan-2-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a catalyst, such as palladium on carbon, to yield reduced furan derivatives.

Substitution: The compound can undergo substitution reactions with nucleophiles or electrophiles, depending on the reaction conditions and reagents used.

Scientific Research Applications

5-(Furan-2-yl)furan-2-carbonitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and materials.

Biology: The compound has shown potential in biological studies, particularly in the development of new drugs and therapeutic agents.

Medicine: Research has indicated its potential use in medicinal chemistry for the development of novel pharmaceuticals.

Industry: The compound is utilized in the production of various industrial chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 5-(Furan-2-yl)furan-2-carbonitrile involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Thiophene-Containing Analogues

Compound : 2,5-Di(thiophen-2-yl)furan-3-carbonitrile

• Structural Difference : Replaces the furan-2-yl group with thiophene rings.
• Properties : Thiophene imparts higher conductivity and electrochemical stability compared to furan. Electrochromic homopolymers of this derivative exhibit distinct spectroelectrochemical behavior, with copolymers showing enhanced stability and fast switching times (1.2–1.5 s) for electrochromic devices (ECDs) .
• Applications : Preferred over bifuran derivatives in ECDs due to superior redox activity and optical contrast.

Fluorene-Modified Derivatives

Compound : 5-[(9H-Fluoren-9-ylidene)methyl]furan-2-carbonitrile

• Structural Difference : Incorporates a fluorene group via a methylidene linker.
• Properties: Fluorene enhances π-conjugation, leading to red-shifted absorption (p–π* transition) and improved electro-optical properties. Crystallizes in a monoclinic system (space group P21/n, a = 15.899 Å, b = 5.6109 Å, c = 15.664 Å, β = 103.69°) .
• Applications: Used in polymer light-emitting diodes (PLEDs) and anticorrosive nanocomposites due to extended conjugation .

Functional Group Variations

Amino-Substituted Derivatives

Compound: 2-Amino-5-phenylfuran-3-carbonitrile

• Structural Difference: Features an amino group at the 2-position and a phenyl substituent.
• Properties: The amino group increases nucleophilicity, enabling participation in Schiff base formation or coordination chemistry. Synthesized via Et₂NH-mediated cyclization of phenacyl bromide and malononitrile (74% yield) .
• Applications: Potential intermediates for bioactive molecules or ligands in catalysis.

Boronic Acid Derivatives

Compound : 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-carbonitrile

• Structural Difference : Contains a boronate ester for Suzuki-Miyaura cross-coupling.
• Properties : The boronate group enables C–C bond formation with aryl halides. Purity: 95% (CAS 1111096-21-9) .
• Applications : Key building block in synthesizing conjugated polymers or pharmaceuticals.

Pharmacologically Active Analogues

Compound: 5-(Furan-2-yl)-4-amino-1,2,4-triazole-3-thione

• Structural Difference : Integrates a 1,2,4-triazole-3-thione moiety.
• Properties : Exhibits analgesic activity in preclinical models, likely due to modulation of central nervous system targets .

Comparative Data Tables

Table 1: Structural and Physical Properties

Compound	Substituents	Melting Point (°C)	Crystal System (Space Group)	Key Applications
5-(Furan-2-yl)furan-2-carbonitrile	Furan-2-yl, nitrile	Not reported	Not reported	Polymer precursors
2,5-Di(thiophen-2-yl)furan-3-carbonitrile	Thiophene, nitrile	Not reported	Not reported	Electrochromic devices
5-[(Fluoren-9-ylidene)methyl]furan-2-carbonitrile	Fluorene, nitrile	Not reported	Monoclinic (P21/n)	PLEDs, anticorrosives
2-Amino-5-phenylfuran-3-carbonitrile	Amino, phenyl, nitrile	Not reported	Not reported	Bioactive intermediates

Table 2: Electrochemical Performance

Compound	Switching Time (s)	Optical Contrast (%)	Stability (Cycles)	Reference
Poly(2,5-di(thiophen-2-yl)furan-3-carbonitrile)	1.2–1.5	40–45	>500
Copolymers with EDOT	0.8–1.0	50–55	>1000

Key Findings and Implications

• Thiophene vs. Furan : Thiophene analogues exhibit superior electrochemical stability, making them preferable for ECDs.
• Fluorene Enhancement : Fluorene derivatives outperform simple bifuran systems in optoelectronic applications due to extended π-conjugation.
• Functional Group Flexibility: Amino and boronate groups expand utility in medicinal chemistry and polymer synthesis, respectively.

References Ismail, M. A. (2006). J. Chem. Res. Ufuk Abaci et al. (Electrochromic properties study). Lucia Perašínová et al. (Crystallographic data). Fluorene applications in PLEDs. Analgesic activity of triazole derivatives. Boronic acid derivatives (Combi-Blocks). Synthesis of amino-substituted furans.